14-Debromoaraplysillin I
14-Debromoaraplysillin I
Brand Name:
Vulcanchem
CAS No.:
136685-29-5
VCID:
VC21221813
InChI:
InChI=1S/C21H24Br3N3O5/c1-30-18-14(23)10-21(19(28)17(18)24)11-15(27-32-21)20(29)26-7-2-8-31-16-4-3-12(5-6-25)9-13(16)22/h3-4,9-10,19,28H,2,5-8,11,25H2,1H3,(H,26,29)/t19-,21?/m0/s1
SMILES:
COC1=C(C(C2(CC(=NO2)C(=O)NCCCOC3=C(C=C(C=C3)CCN)Br)C=C1Br)O)Br
Molecular Formula:
C21H24Br3N3O5
Molecular Weight:
638.1 g/mol
14-Debromoaraplysillin I
CAS No.: 136685-29-5
Cat. No.: VC21221813
Molecular Formula: C21H24Br3N3O5
Molecular Weight: 638.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136685-29-5 |
|---|---|
| Molecular Formula | C21H24Br3N3O5 |
| Molecular Weight | 638.1 g/mol |
| IUPAC Name | (6R)-N-[3-[4-(2-aminoethyl)-2-bromophenoxy]propyl]-7,9-dibromo-6-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,7,9-triene-3-carboxamide |
| Standard InChI | InChI=1S/C21H24Br3N3O5/c1-30-18-14(23)10-21(19(28)17(18)24)11-15(27-32-21)20(29)26-7-2-8-31-16-4-3-12(5-6-25)9-13(16)22/h3-4,9-10,19,28H,2,5-8,11,25H2,1H3,(H,26,29)/t19-,21?/m0/s1 |
| Standard InChI Key | NMQGCYQSHLBLKC-ZQRQZVKFSA-N |
| Isomeric SMILES | COC1=C([C@@H](C2(CC(=NO2)C(=O)NCCCOC3=C(C=C(C=C3)CCN)Br)C=C1Br)O)Br |
| SMILES | COC1=C(C(C2(CC(=NO2)C(=O)NCCCOC3=C(C=C(C=C3)CCN)Br)C=C1Br)O)Br |
| Canonical SMILES | COC1=C(C(C2(CC(=NO2)C(=O)NCCCOC3=C(C=C(C=C3)CCN)Br)C=C1Br)O)Br |
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